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Compound of Interest

Compound Name: (-)-2-Phenylpropylamine

Cat. No.: B096721

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of (-)-2-Phenylpropylamine, a versatile chemical compound frequently utilized
in pharmacological research, particularly as a trace amine-associated receptor 1 (TAAR1)
agonist.[1] Adherence to these guidelines is crucial for ensuring the accuracy, reproducibility,
and validity of experimental results.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of (-)-2-Phenylpropylamine is
essential for its proper handling and the preparation of stable solutions.
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Property Value Reference
Molecular Formula CoH13N --INVALID-LINK--
Molecular Weight 135.21 g/mol --INVALID-LINK--
Appearance Colorless to pale yellow liquid Sigma-Aldrich
Slightly soluble in water (5.1
N g/L at 25°C); Soluble in organic
Solubility , --INVALID-LINK--
solvents such as Dimethyl
Sulfoxide (DMSO) and ethanol.
Density 0.93 g/mL at 25°C --INVALID-LINK--
Boiling Point 80°C at 10 mm Hg --INVALID-LINK--

Safety Precautions

(-)-2-Phenylpropylamine is a corrosive substance and requires careful handling in a

laboratory setting.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

o Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of

vapors.

» Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse the affected

area immediately and thoroughly with water.

o Storage of Neet Compound: Store the neat compound in a tightly sealed container in a cool,

dry place, away from incompatible materials such as strong oxidizing agents.

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of (-)-2-

Phenylpropylamine in Dimethyl Sulfoxide (DMSQ), a common solvent for in vitro assays.
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Materials:

¢ (-)-2-Phenylpropylamine

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

o Calibrated analytical balance

o Calibrated micropipettes and sterile, nuclease-free pipette tips

o Sterile, amber glass vial or a clear glass vial wrapped in aluminum foll
» Vortex mixer

Procedure:

o Calculate the required mass: To prepare a 100 mM stock solution, the mass of (-)-2-
Phenylpropylamine needed per milliliter of DMSO can be calculated using the following
formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of a 100 mM (0.1 M) solution: Mass = 0.1 mol/L * 0.001 L * 135.21 g/mol =
0.013521 g = 13.52 mg

e Weighing: Carefully weigh 13.52 mg of (-)-2-Phenylpropylamine on a calibrated analytical
balance. Due to its liquid nature, it is advisable to dispense the compound directly into a
tared microcentrifuge tube or a small, sterile vial.

e Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the weighed (-)-2-
Phenylpropylamine.

o Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.
The solution should be clear and free of any particulates.

o Storage: Store the 100 mM stock solution at -20°C for short-term storage (up to one month)
or at -80°C for long-term storage (up to six months). To avoid repeated freeze-thaw cycles,
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which can lead to degradation of the compound, it is highly recommended to aliquot the
stock solution into smaller, single-use volumes.

Preparation of Working Solutions for Cell-Based Assays

Working solutions are typically prepared by diluting the high-concentration stock solution in cell
culture medium to the desired final concentration for the experiment.

Materials:

100 mM (-)-2-Phenylpropylamine stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or multi-well plates

Calibrated micropipettes and sterile, nuclease-free pipette tips
Procedure for preparing a 100 uM working solution:

o Determine the dilution factor: To prepare a 100 uM working solution from a 100 mM stock, a
1:1000 dilution is required.

» Serial Dilution (Recommended): To ensure accuracy, it is best to perform a serial dilution.

o Step A (1:100 dilution): Add 2 pL of the 100 mM stock solution to 198 pL of cell culture
medium. This results in a 1 mM intermediate solution.

o Step B (1:10 dilution): Add 100 pL of the 1 mM intermediate solution to 900 pL of cell
culture medium. This results in the final 100 uM working solution.

 Direct Dilution (for larger volumes): For a final volume of 10 mL of 100 uM working solution,
add 10 pL of the 100 mM stock solution to 9.99 mL of cell culture medium.

e Mixing: Gently mix the working solution by pipetting up and down or by gentle inversion.
Avoid vigorous vortexing which can be detrimental to cells.
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e Final DMSO Concentration: It is crucial to maintain a low final concentration of DMSO in the
cell culture medium, as high concentrations can be toxic to cells. In the example above, the
final DMSO concentration would be 0.1%, which is generally well-tolerated by most cell lines.
Always include a vehicle control (cell culture medium with the same final concentration of
DMSO) in your experiments.

Quantitative Data Summary
Mass of (-)-2-

Stock Concentration Solvent Phenylpropylamine per 1
mL of Solvent

10 mM DMSO 1.35 mg

50 mM DMSO 6.76 mg

100 mM DMSO 13.52 mg

Storage Condition Duration Recommendations

Aliquot to avoid freeze-thaw

-20°C Up to 1 month
cycles.
Recommended for long-term
-80°C Up to 6 months storage. Aliquot into single-use
volumes.
Visualizations

Experimental Workflow for Stock Solution Preparation
and Use

The following diagram illustrates the general workflow from receiving the neat compound to its
application in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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